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  4. [2-[(2-Aminoethylamino)methyl]-5-bromopyrimidine-4-carbonyl]-[2-(1H-imidazol-5-yl)ethyl]azanide;cobalt(3+);dinitrate;hydrate
[2-[(2-Aminoethylamino)methyl]-5-bromopyrimidine-4-carbonyl]-[2-(1H-imidazol-5-yl)ethyl]azanide;cobalt(3+);dinitrate;hydrate [2-[(2-Aminoethylamino)methyl]-5-bromopyrimidine-4-carbonyl]-[2-(1H-imidazol-5-yl)ethyl]azanide;cobalt(3+);dinitrate;hydrate
Brand Name: Vulcanchem
CAS No.: 122019-28-7
VCID: VC0218565
InChI: InChI=1S/C13H18BrN7O.Co.2NO3.H2O/c14-10-6-19-11(7-16-4-2-15)21-12(10)13(22)18-3-1-9-5-17-8-20-9;;2*2-1(3)4;/h5-6,8,16H,1-4,7,15H2,(H2,17,18,20,22);;;;1H2/q;+3;2*-1;/p-1
SMILES: C1=C(NC=N1)CC[N-]C(=O)C2=NC(=NC=C2Br)CNCCN.[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.[Co+3]
Molecular Formula: C13H19BrCoN9O8
Molecular Weight: 568.18 g/mol

[2-[(2-Aminoethylamino)methyl]-5-bromopyrimidine-4-carbonyl]-[2-(1H-imidazol-5-yl)ethyl]azanide;cobalt(3+);dinitrate;hydrate

CAS No.: 122019-28-7

Main Products

VCID: VC0218565

Molecular Formula: C13H19BrCoN9O8

Molecular Weight: 568.18 g/mol

[2-[(2-Aminoethylamino)methyl]-5-bromopyrimidine-4-carbonyl]-[2-(1H-imidazol-5-yl)ethyl]azanide;cobalt(3+);dinitrate;hydrate - 122019-28-7

CAS No. 122019-28-7
Product Name [2-[(2-Aminoethylamino)methyl]-5-bromopyrimidine-4-carbonyl]-[2-(1H-imidazol-5-yl)ethyl]azanide;cobalt(3+);dinitrate;hydrate
Molecular Formula C13H19BrCoN9O8
Molecular Weight 568.18 g/mol
IUPAC Name [2-[(2-aminoethylamino)methyl]-5-bromopyrimidine-4-carbonyl]-[2-(1H-imidazol-5-yl)ethyl]azanide;cobalt(3+);dinitrate;hydrate
Standard InChI InChI=1S/C13H18BrN7O.Co.2NO3.H2O/c14-10-6-19-11(7-16-4-2-15)21-12(10)13(22)18-3-1-9-5-17-8-20-9;;2*2-1(3)4;/h5-6,8,16H,1-4,7,15H2,(H2,17,18,20,22);;;;1H2/q;+3;2*-1;/p-1
Standard InChIKey NNGKSLPXQWOYDC-UHFFFAOYSA-M
SMILES C1=C(NC=N1)CC[N-]C(=O)C2=NC(=NC=C2Br)CNCCN.[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.[Co+3]
Canonical SMILES C1=C(NC=N1)CC[N-]C(=O)C2=NC(=NC=C2Br)CNCCN.[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.[Co+3]
Synonyms [2-[(2-aminoethylamino)methyl]-5-bromo-pyrimidine-4-carbonyl]-[2-(3H-i midazol-4-yl)ethyl]azanide, cobalt(+3) cation, dinitrate, hydrate
PubChem Compound 147698
Last Modified Nov 11 2021
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